Cas no 84436-98-6 (Benzoyl chloride,4-(acetyloxy)-2-methyl-)

• Product Name: Benzoyl chloride,4-(acetyloxy)-2-methyl-
• CAS No: 84436-98-6
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 707269
• PubChem ID: 11252844
• Update Time: 2025-04-19

Benzoyl chloride,4-(acetyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-(acetyloxy)-2-methyl-
• (4-carbonochloridoyl-3-methylphenyl) acetate
• Benzoyl chloride, 4-(acetyloxy)-2-methyl- (9CI)
• SCHEMBL7326050
• IOYFOZCHGMPWSM-UHFFFAOYSA-N
• 84436-98-6
• 4-(ACETYLOXY)-2-METHYL-BENZOYL CHLORIDE
• DTXSID70460172
• 4-acetyloxy-2-methylbenzoyl chloride

• Inchi： 1S/C10H9ClO3/c1-6-5-8(14-7(2)12)3-4-9(6)10(11)13/h3-5H,1-2H3
• InChI Key： IOYFOZCHGMPWSM-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C)OC(C)=O)=O

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters